2-BROMO-N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]BENZAMIDE

• CAS: 1421441-49-7
• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24
• SMILES: C1=CC=C(C(=C1)C(=O)NCCC(C2=CC=CS2)O)Br
• InChI: InChI=1S/C14H14BrNO2S/c15-11-5-2-1-4-10(11)14(18)16-8-7-12(17)13-6-3-9-19-13/h1-6,9,12,17H,7-8H2,(H,16,18)
• InChIKey: FWCQJVLVGTZOQC-UHFFFAOYSA-N
• Solubility: not available

2-Bromo-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide (CAS 1421441-49-7): Structural Identity and Baseline Pharmacological Context

2-Bromo-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide (CAS 1421441-49-7) is a small‑molecule benzamide derivative incorporating a 2‑bromophenylcarbonyl moiety linked via an amide bond to a 3‑hydroxy‑3‑(thiophen‑2‑yl)propylamine side‑chain. Computed physicochemical descriptors include a molecular weight of 340.24 Da, XLogP of 2.8, topological polar surface area of 77.6 Ų, and two hydrogen‑bond donors [REFS‑1]. The compound has been annotated in public bioactivity databases as a weak ligand for several bromodomain‑containing epigenetic reader proteins, suggesting a potential role in bromodomain inhibitor discovery [REFS‑2].

Fragment-like chemotype may support bromodomain ligand optimisation campaigns

Multi-bromodomain binding profile supports selectivity panel screening

Lead-like physicochemical properties align with in vivo probe refinement workflows

• [1] PubChem Compound Summary for CID 71787836, 2-Bromo-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [2] BindingDB Entry BDBM50159140. The Binding Database. University of California, San Diego. Accessed 2026-05-09. View Source

Why Generic Substitution of 2-Bromo-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide Is Scientifically Unsound

Even minor modifications within the 2‑bromobenzamide chemotype can profoundly alter target‑binding selectivity and potency. The specific combination of the ortho‑bromo substituent on the benzamide ring and the thiophene‑bearing hydroxypropyl side‑chain creates a unique pharmacophore geometry that governs bromodomain recognition; simple replacement with a chloro or fluoro analogue, or migration of the bromine to the para position, would likely disrupt key halogen‑bonding and hydrophobic contacts observed in related epigenetic‑reader ligand complexes [REFS‑1]. Consequently, generic substitution cannot guarantee comparable bioactivity or selectivity, underscoring the need for compound‑specific evidence when selecting this molecule for research or procurement.

Halogen

Replacement of ortho-bromo with chloro or fluoro may disrupt key halogen-bonding geometry

Side-chain

Modification of the thiophene-hydroxypropyl group can alter multi-bromodomain recognition profile

Position

Migration of bromine to para position likely shifts pharmacophore complementarity with BET/non-BET readers

• [1] Lucas, X., Wohlwend, D., Hügle, M., Schmidtkunz, K., Gerhardt, S., Schüle, R., Jung, M., Einsle, O., Günther, S. (2013) 4‑Acyl pyrroles: mimicking acetylated lysines in histone code reading. Angew. Chem. Int. Ed. 52, 14055‑14059. DOI: 10.1002/anie.201307652. View Source

Quantitative Differentiation of 2-Bromo-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide: Head‑to‑Head and Cross‑Study Comparisons

BRD4 Bromodomain‑1 Binding Affinity Compared to the Clinical Candidate JQ1

The target compound exhibits a Kd of 6.8 μM (6.80 × 10³ nM) for the first bromodomain of human BRD4 as measured by isothermal titration calorimetry (ITC) [REFS‑1]. In contrast, the extensively characterised BET‑family inhibitor JQ1 binds to the same domain with a Kd of approximately 50 nM under comparable ITC conditions [REFS‑2]. This corresponds to a 136‑fold lower affinity for the target compound, indicating a fundamentally different potency band.

BRD4 BD1 affinity vs JQ1

Cross-study comparable

Kd 6.8 μM (target) vs ~0.050 μM (JQ1); 136-fold lower affinity

Positions compound as fragment-like starting point, not high-potency tool

ITC, partial length BRD4 BD1; affinity context requires target-specific validation

Evidence Dimension	BRD4 bromodomain‑1 binding affinity (Kd)
Target Compound Data	6.8 μM (ITC)
Comparator Or Baseline	JQ1: ~0.050 μM (ITC, literature value)
Quantified Difference	136‑fold lower affinity vs. JQ1
Conditions	Partial length human BRD4 bromodomain‑1; isothermal titration calorimetry

Why This Matters

A 136‑fold weaker BRD4 affinity positions this compound as a fragment‑like starting point rather than a potent tool, making it unsuitable for target‑engagement studies that require high potency but potentially useful for fragment‑based drug design or selectivity screening.

• [1] BindingDB Entry BDBM50159140: Kd = 6.80E+3 nM for partial length human BRD4 bromodomain 1 by ITC. Accessed 2026-05-09. View Source
• [2] Filippakopoulos, P., Qi, J., Picaud, S., et al. (2010) Selective inhibition of BET bromodomains. Nature 468, 1067‑1073. DOI: 10.1038/nature09504. View Source

Multi‑Bromodomain Engagement Profile Versus BET‑Selective Inhibitors

Beyond BRD4, this compound demonstrates detectable binding to the bromodomains of CBP (Kd = 18.1 μM) and p300 (Kd = 22.6 μM) by ITC [REFS‑1]. In contrast, canonical BET‑selective inhibitors such as JQ1 and I‑BET762 show no measurable binding to CBP or p300 at pharmacologically relevant concentrations (reported selectivity >1,000‑fold for BET over non‑BET bromodomains) [REFS‑2]. This profile suggests that the compound engages a broader set of epigenetic readers, albeit with uniformly weak affinity.

CBP/p300 engagement

Class-level inference

CBP Kd 18.1 μM; p300 Kd 22.6 μM; BET-selective inhibitors show >1,000-fold selectivity

Supports multi-reader screening probe context, not BET-exclusive potency

Weak binding across bromodomains; ITC data from single source

Evidence Dimension	CBP and p300 bromodomain binding
Target Compound Data	CBP Kd = 18.1 μM; p300 Kd = 22.6 μM (ITC)
Comparator Or Baseline	JQ1: no detectable binding to CBP/p300 (selectivity ratio >1,000‑fold for BET members)
Quantified Difference	Qualitative difference: target compound engages non‑BET bromodomains; BET‑selective inhibitors do not.
Conditions	Human CBP (His‑Tev tagged, bacterial expression) and p300 (unknown origin); ITC

Why This Matters

The ability to bind both BET and non‑BET bromodomains, even weakly, could serve as a phenotypic screening probe for poly‑bromodomain pharmacology or as a scaffold for optimising multi‑reader inhibitors.

• [1] BindingDB Entry BDBM50159140: Kd = 1.81E+4 nM for CBP and 2.26E+4 nM for p300 by ITC. Accessed 2026-05-09. View Source
• [2] Nicodeme, E., Jeffrey, K.L., Schaefer, U., et al. (2010) Suppression of inflammation by a synthetic histone mimic. Nature 468, 1119‑1123. DOI: 10.1038/nature09589. View Source

Physicochemical Profile Relative to Typical Lead‑Like Space

The compound's computed XLogP of 2.8, topological polar surface area of 77.6 Ų, molecular weight of 340 g/mol, and only 2 hydrogen‑bond donors place it fully within Lipinski rule‑of‑five space [REFS‑1]. By comparison, many high‑affinity BRD4 inhibitors (e.g., JQ1, MW = 406.4 Da; I‑BET762, MW = 403.4 Da) carry higher molecular weight and often higher lipophilicity, which can adversely affect solubility and CNS penetration [REFS‑2]. The lower molecular weight and moderate polarity of the target compound may therefore offer formulation flexibility and a reduced risk of off‑target accumulation.

Physicochemical profile

Supporting evidence

MW 340 Da, XLogP 2.8, TPSA 77.6 Ų; lower lipophilicity vs. JQ1/I-BET762

Lead-like space may facilitate formulation and reduce off-target accumulation risk

Computed properties; experimental solubility and permeability not reported

Evidence Dimension	Molecular weight, lipophilicity, and polar surface area
Target Compound Data	MW = 340.24 Da, XLogP = 2.8, TPSA = 77.6 Ų
Comparator Or Baseline	JQ1: MW = 406.4 Da, XLogP ≈ 3.5, TPSA ≈ 90 Ų; I‑BET762: MW = 403.4 Da, XLogP ≈ 3.8
Quantified Difference	MW reduced by 63‑66 Da (≈16 % lower); XLogP lower by 0.7‑1.0 log units; 2 H‑bond donors vs. 1‑2 for comparators
Conditions	Computed properties (PubChem, 2021‑2024 release)

Why This Matters

Superior compliance with drug‑likeness guidelines and lower lipophilicity may translate into better aqueous solubility and a more developable pharmacokinetic profile, an important consideration for procurement when the compound is intended for in vivo experiments or chemical probe refinement.

• [1] PubChem Compound Summary for CID 71787836. Computed descriptors: XLogP, TPSA, molecular weight. Accessed 2026-05-09. View Source
• [2] PubChem Compound Summary for CID 51058496 (JQ1) and CID 25163744 (I‑BET762). Accessed 2026-05-09. View Source

Optimal Research and Industrial Application Scenarios for 2-Bromo-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide

Fragment‑Based Drug Discovery Campaign Targeting Bromodomains

With its low‑micromolar BRD4 affinity (Kd = 6.8 μM) and physicochemical compliance with lead‑like space, this compound constitutes an ideal starting fragment for structure‑guided optimisation. Its X‑ray co‑crystallisation with BRD4 bromodomain‑1 (if achievable) would provide the structural basis for growing the fragment into a high‑affinity inhibitor [REFS‑1].

Multi‑Bromodomain Selectivity Screening Probe

Because the compound exhibits detectable binding to BRD4, CBP, and p300 (Kd = 6.8‑22.6 μM) while being chemically distinct from BET‑selective inhibitors, it can serve as a tool molecule for pan‑bromodomain selectivity panels, enabling researchers to profile off‑target engagement of newly developed epigenetic inhibitors and to benchmark assay sensitivity [REFS‑2].

Chemical Biology Studies of Atypical Bromodomain‑Ligand Interactions

The unique ortho‑bromo and thiophene‑hydroxy‑propyl pharmacophore mimics key acetyl‑lysine interactions in a distinct manner from classical BET inhibitors. This feature makes the compound valuable for mechanistic studies that investigate non‑canonical binding modes at bromodomain interfaces and for validating computational models of halogen‑bond‑driven recognition [REFS‑1][REFS‑3].

Application

Selection Property

Validation Focus

Fragment-based bromodomain design

Low-micromolar BRD4 affinity with fragment-like MW

Structure-guided growth potential; co-crystallisation feasibility

Multi-bromodomain selectivity screening

Detectable binding to BET and non-BET readers

Panel profiling for off-target engagement; assay sensitivity benchmarks

Atypical bromodomain-ligand interaction studies

Ortho-bromo thiophene pharmacophore distinct from classical BET inhibitors

Mechanistic mapping of halogen-bond-driven recognition modes

• [1] Lucas, X., Wohlwend, D., Hügle, M., et al. (2013) Angew. Chem. Int. Ed. 52, 14055‑14059. Provides structural rationale for bromodomain‑inhibitor interactions involving halogenated aromatics and thiophene derivatives. View Source
• [2] BindingDB Entry BDBM50159140. Kd values for BRD4, CBP, and p300. Accessed 2026-05-09. View Source
• [3] Xie, Y., et al. (2013) Identification and synthesis of N-(thiophen-2-yl) benzamide derivatives as BRAF(V600E) inhibitors. Bioorg. Med. Chem. Lett. 23, 3137‑3142. Demonstrates the value of thiophene‑containing benzamides as kinase inhibitor chemotypes. View Source